Cas no 1795192-26-5 (6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide)

6-Methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core with a carboxamide linkage to a pyridin-3-yl substituent. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of both pyridine and pyrazine moieties enhances its binding affinity to target proteins, while the carboxamide group improves solubility and pharmacokinetic properties. Its well-defined synthetic route allows for scalable production, making it a viable intermediate for drug discovery. The compound's structural rigidity and hydrogen-bonding capabilities further contribute to its suitability for rational drug design applications.
6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide structure
1795192-26-5 structure
Product Name:6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
CAS No:1795192-26-5
MF:C13H11N5O2
MW:269.258741617203
CID:5405301
Update Time:2025-06-14

6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-4-oxo-N-pyridin-3-yl-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
    • 6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
    • Inchi: 1S/C13H11N5O2/c1-8-7-18-11(13(20)15-8)5-10(17-18)12(19)16-9-3-2-4-14-6-9/h2-7H,1H3,(H,15,20)(H,16,19)
    • InChI Key: DGXCSDVAKJLGNR-UHFFFAOYSA-N
    • SMILES: C12=CC(C(NC3=CC=CN=C3)=O)=NN1C=C(C)NC2=O

6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide Pricemore >>

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Additional information on 6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide

Comprehensive Overview of 6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide (CAS No. 1795192-26-5)

The compound 6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide, identified by its CAS number 1795192-26-5, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core, makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential applications in treating inflammatory diseases and metabolic disorders, aligning with the growing demand for novel therapeutic agents.

One of the key reasons for the rising interest in 6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide is its structural similarity to known bioactive molecules. The presence of a pyridine moiety and a carboxamide group enhances its binding affinity to biological targets, a feature highly sought after in medicinal chemistry. Recent studies have highlighted its potential as a kinase inhibitor, a class of compounds widely investigated for cancer therapy. This aligns with the current trend in precision medicine, where targeted therapies are prioritized over traditional treatments.

From a synthetic perspective, the preparation of CAS 1795192-26-5 involves multi-step organic reactions, including condensation and cyclization processes. The compound's pyrazolo[1,5-a]pyrazine scaffold is particularly noteworthy due to its stability and versatility in chemical modifications. These characteristics make it an attractive intermediate for developing derivatives with enhanced pharmacological properties. The scientific community is actively investigating its structure-activity relationship (SAR) to optimize its efficacy and reduce potential side effects.

In addition to its therapeutic potential, 6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide has also been studied for its physicochemical properties. Its solubility, melting point, and stability under various conditions are critical factors for formulation development. These attributes are particularly relevant in the context of drug delivery systems, a hot topic in pharmaceutical sciences. Researchers are exploring nanoformulations and prodrug strategies to improve its bioavailability, addressing a common challenge in drug development.

The growing body of literature on CAS 1795192-26-5 reflects its potential across multiple disciplines. For instance, computational chemists are employing molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. These in silico approaches are invaluable for accelerating drug discovery, especially in the era of artificial intelligence (AI)-driven research. Such methodologies resonate with the increasing integration of AI in life sciences, a trend frequently searched by professionals and enthusiasts alike.

Another area of interest is the environmental impact of 6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide. As sustainability becomes a global priority, researchers are evaluating its biodegradability and ecotoxicity. This aligns with the broader discourse on green chemistry, a topic gaining traction in both academic and industrial circles. Understanding the environmental footprint of such compounds is essential for responsible innovation, a concern frequently raised by regulatory bodies and stakeholders.

In conclusion, 6-methyl-4-oxo-N-(pyridin-3-yl)-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide (CAS No. 1795192-26-5) represents a fascinating subject of study with multifaceted applications. Its structural uniqueness, combined with its potential in drug discovery and beyond, positions it as a compound of significant scientific and commercial value. As research progresses, it is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemical development, topics that continue to dominate contemporary scientific discourse.

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